Cas no 5096-84-4 (N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine)

• Product Name: N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine
• CAS No: 5096-84-4
• MF: C₆H₉N₅O₂
• MW: 183.167959928513
• CID: 385381
• PubChem ID: 255557
• Update Time: 2025-05-26

N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,N2,N2-dimethyl-5-nitro-
• N2,N2-dimethyl-5-nitro-pyrimidine-2,4-diamine
• 5-Nitro-4-amino-2-dimethylamino-pyrimidin
• N2,N2-Dimethyl-5-nitro-pyrimidin-2,4-diyldiamin
• N2,N2-dimethyl-5-nitro-pyrimidine-2,4-diyldiamine
• NSC-81185
• CS-15806
• AKOS037651065
• EN300-6495128
• D72723
• 6-Imino-N,N-dimethyl-5-nitro-1,6-dihydropyrimidin-2-amine
• CCG-40418
• 2-N,2-N-dimethyl-5-nitropyrimidine-2,4-diamine
• Z3300768824
• 5096-84-4
• DTXSID80965229
• n2,n2-dimethyl-5-nitropyrimidine-2,4-diamine
• NSC81185
• CS-0045965
• N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine

• Inchi： 1S/C6H9N5O2/c1-10(2)6-8-3-4(11(12)13)5(7)9-6/h3H,1-2H3,(H2,7,8,9)
• InChI Key： CBIXYNSEBOBXRD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(=NC=1N)N(C)C)=O

Computed Properties

• Exact Mass: 183.07600
• Monoisotopic Mass: 183.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.86000
• LogP: 1.13740

Additional information on N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine

N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine: A Comprehensive Overview

N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine (CAS No. 5096-84-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMNPD, is characterized by its unique chemical structure and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine.

Chemical Structure and Properties

N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine is a member of the pyrimidine family, a class of heterocyclic compounds that are widely studied for their biological activities. The compound features a pyrimidine ring with two dimethylamino groups at the 2 and 4 positions and a nitro group at the 5 position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, including high solubility in polar solvents and strong electron-withdrawing characteristics due to the nitro group.

The molecular formula of N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine is C8H10N4O2, with a molecular weight of approximately 186.19 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good stability under standard laboratory conditions. Its melting point is around 170°C, making it suitable for various synthetic and analytical procedures.

Synthesis Methods

The synthesis of N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine has been extensively studied in the literature. One common method involves the reaction of 5-nitropyrimidine-2,4-diamine with dimethyl sulfate in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity.

Another approach involves the condensation of 5-nitropyrimidine-2,4-dione with dimethylamine in an acidic medium. This method offers an alternative route to synthesize N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine with comparable efficiency. Both methods have been optimized to minimize side reactions and maximize product yield, making them suitable for large-scale production.

Biological Activities

N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine has shown promising biological activities in various preclinical studies. One of its most notable properties is its antiviral activity against a range of viral pathogens. Research has demonstrated that DMNPD can inhibit viral replication by interfering with key viral enzymes and disrupting viral assembly processes.

In addition to its antiviral properties, DMNPD has also been investigated for its potential as an anticancer agent. Studies have shown that the compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. These findings suggest that DMNPD may have therapeutic potential in treating certain types of cancer.

Recent Research Advancements

The field of medicinal chemistry continues to advance our understanding of N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine. Recent research has focused on optimizing the compound's pharmacological properties through structural modifications and prodrug strategies. For instance, scientists have explored the use of ester prodrugs to enhance the oral bioavailability and tissue distribution of DMNPD.

Moreover, computational studies have provided valuable insights into the molecular interactions between DMNPD and its biological targets. Molecular docking simulations have revealed that DMNPD can bind to specific protein pockets with high affinity, offering a rational basis for designing more potent analogs.

Clinical Applications and Future Prospects

The potential clinical applications of N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating viral infections such as hepatitis C and influenza. Preliminary results have shown encouraging outcomes, with DMNPD demonstrating significant antiviral activity without causing severe side effects.

In parallel, preclinical studies are exploring the use of DMNPD as an adjuvant therapy in cancer treatment. Combining DMNPD with conventional chemotherapy agents has shown synergistic effects in reducing tumor growth and improving patient outcomes.

Conclusion

N2,N2-Dimethyl-5-nitro-2,4-pyrimidinediamine (CAS No. 5096-84-4) is a versatile compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its therapeutic potential, DMNPD holds promise for addressing unmet medical needs in various disease areas.